Cas no 959144-37-7 (4,5-dimethoxy-2-methylphenylboronic acid)

• Product Name: 4,5-dimethoxy-2-methylphenylboronic acid
• CAS No: 959144-37-7
• MF: C₉H₁₃BO₄
• MW: 196.008123159409
• CID: 2106760
• PubChem ID: 22978179
• Update Time: 2025-04-21

4,5-dimethoxy-2-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethoxy-2-methylphenylboronic acid
• DA-00169
• (4,5-dimethoxy-2-methylphenyl)boronic acid
• 959144-37-7
• SCHEMBL3480772

• Inchi： 1S/C9H13BO4/c1-6-4-8(13-2)9(14-3)5-7(6)10(11)12/h4-5,11-12H,1-3H3
• InChI Key： ZMFAFTZFORXICL-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(B(O)O)=C(C)C=1)OC

Computed Properties

• Exact Mass: 196.0906891Da
• Monoisotopic Mass: 196.0906891Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų